5-Amino-6-bromonicotinic acid
Overview
Description
5-Amino-6-bromonicotinic acid is a heterocyclic organic compound . It has a molecular weight of 217.02 . The IUPAC name for this compound is 6-amino-5-bromonicotinic acid .
Molecular Structure Analysis
The molecular formula of 5-Amino-6-bromonicotinic acid is C6H5BrN2O2 . The InChI code is 1S/C6H5BrN2O2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2H,(H2,8,9)(H,10,11) .Chemical Reactions Analysis
While specific chemical reactions involving 5-Amino-6-bromonicotinic acid are not available, it’s known that amino acid derivatives of nicotinic acids can undergo various reactions .Physical And Chemical Properties Analysis
5-Amino-6-bromonicotinic acid is a solid at room temperature .Scientific Research Applications
Safety and Hazards
Mechanism of Action
Target of Action
5-Amino-6-bromonicotinic acid is an amino derivative of nicotinic acid It is known that amino derivatives of nicotinic acid possess significant neuropsychotropic properties .
Mode of Action
It is known that the nicotinoyl derivatives of certain amino acids have properties of lowering motor excitation, promoting the action of certain substances, and lowering motor activity . These compounds also have antispasmodic action and antiaggressive activity .
Biochemical Pathways
It is known that the compound is a derivative of nicotinic acid, which plays a crucial role in the human body as a component of the coenzyme nicotinamide adenine dinucleotide (nad), involved in redox reactions .
Pharmacokinetics
It is known that the compound has a molecular weight of 21702 , which may influence its absorption and distribution in the body.
Result of Action
It is known that the compound is a derivative of nicotinic acid, which is involved in various physiological processes, including energy production, lipid metabolism, and nervous system function .
Action Environment
It is known that the compound is a solid at room temperature , which may influence its stability and efficacy.
properties
IUPAC Name |
5-amino-6-bromopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2H,8H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJYTSSWRMRXRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1N)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-6-bromonicotinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Methoxybenzyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea](/img/structure/B2381132.png)
![5-((4-Ethoxyphenyl)(morpholino)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2381137.png)
![2-allyl-6-[(4-methylpiperidin-1-yl)sulfonyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2381144.png)
![1-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1H-pyrazole-3-carboxylic acid](/img/structure/B2381152.png)
![4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-4-fluorocyclohexane-1-carboxylic acid](/img/structure/B2381153.png)
